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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289 Get Quote

A comprehensive review of published scientific literature reveals that the total synthesis of

Swietemahalactone, a novel rearranged polyoxyphragmalin-type limonoid, has not yet been

reported.

Swietemahalactone has been successfully isolated from natural sources, specifically from

species of the genus Swietenia, and its complex chemical structure has been elucidated and

confirmed through methods including X-ray crystallography.[1] However, the academic and

scientific communities have not yet published a methodology for its complete synthesis in a

laboratory setting.

Limonoids, the class of natural products to which Swietemahalactone belongs, are known for

their intricate molecular architectures, which present significant challenges to synthetic

chemists. The development of a total synthesis for such a molecule is a complex undertaking

that requires innovative synthetic strategies and meticulous experimental execution.

Current Status of Research:

Isolation and Characterization: Research on Swietemahalactone has focused on its

isolation from plant sources, primarily Swietenia macrophylla, and the determination of its

three-dimensional structure.[1]
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Biological Activity: Swietemahalactone and other related limonoids from Swietenia species

have been the subject of studies investigating their potential biological and pharmacological

activities.[1][2][3]

Due to the absence of a published total synthesis, it is not possible to provide the requested

detailed application notes, experimental protocols, quantitative data tables, or visualizations

related to the synthetic methodology of Swietemahalactone at this time.

Researchers, scientists, and drug development professionals interested in the synthesis of this

and related natural products are encouraged to monitor the chemical synthesis literature for

future publications on this topic. The development of a synthetic route to Swietemahalactone
would represent a significant achievement in the field of organic chemistry and could pave the

way for the synthesis of analogues with potentially valuable biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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